

Validating the Therapeutic Potential of AT-007 in SORD Deficiency: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Tegacorat
CAS No.: 2409551-99-9
Cat. No.: B15610750

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals

Sorbitol Dehydrogenase (SORD) deficiency, a recently identified form of autosomal recessive Charcot-Marie-Tooth disease (CMT), presents a significant unmet medical need.^{[1][2]} Characterized by the accumulation of toxic sorbitol due to mutations in the SORD gene, the disease leads to progressive, debilitating axonal neuropathy.^[1] Currently, there are no approved disease-modifying therapies for SORD deficiency; the standard of care is supportive, focusing on symptom management.^{[1][2][3]} This guide provides an objective comparison of the investigational therapeutic AT-007 (govorestat) against the current standard of care, supported by experimental data from clinical trials.

Mechanism of Action: AT-007 vs. Standard of Care

The therapeutic strategy for SORD deficiency centers on reducing the accumulation of sorbitol. AT-007 is a novel, central nervous system-penetrant Aldose Reductase Inhibitor (ARI) that directly targets the pathogenic mechanism of the disease.^[4] In contrast, the standard of care does not address the underlying metabolic defect but aims to mitigate its downstream consequences.

Signaling Pathway in SORD Deficiency and AT-007's Intervention

[Click to download full resolution via product page](#)

Caption: SORD pathway and AT-007's inhibitory action.

Performance Comparison: AT-007 vs. Standard of Care


The efficacy of AT-007 has been evaluated in the INSPIRE (Pharmacodynamic Efficacy and Clinical Benefit of AT-007 in Patients With Sorbitol Dehydrogenase Deficiency) Phase 2/3 clinical trial.^{[4][5]} The data below compares the outcomes of AT-007 treatment with the expected course of the disease under standard supportive care.

Parameter	AT-007 (Govorestat)	Standard of Care / Placebo
Mechanism of Action	Aldose Reductase Inhibitor; prevents the conversion of glucose to sorbitol. ^[4]	Symptom management (physical therapy, orthopedic devices, pain medication). ^{[1][2]}
Biomarker (Sorbitol Levels)	Statistically significant and sustained reduction in blood sorbitol levels (approx. 52% reduction at 12 months). ^[4]	No effect on elevated sorbitol levels.
Clinical Efficacy	Statistically significant improvement in the Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM) compared to placebo at 12 months. ^[4]	Progressive decline in motor function and sensory abilities.
Patient-Reported Outcomes	Highly statistically significant improvement on the CMT Health Index (CMT-HI), including lower limb function, mobility, fatigue, pain, and sensory function. ^[4]	Worsening of symptoms and negative impact on quality of life.
Safety and Tolerability	Generally safe and well-tolerated. ^[4]	Varies depending on the intervention (e.g., risks associated with surgery).

Experimental Protocols

The INSPIRE trial employed several key assessments to evaluate the efficacy of AT-007.

INSPIRE Clinical Trial Workflow



[Click to download full resolution via product page](#)

Caption: Overview of the INSPIRE trial design.

Key Experimental Methodologies:

- **10-Meter Walk/Run Test (10MWRT):** This test measures a patient's walking speed over a 10-meter distance. The standard protocol involves a 14-meter walkway, with the central 10 meters being timed to allow for acceleration and deceleration at the start and end.^[6] Patients are instructed to walk at a comfortable or fast pace, and the time taken to traverse the 10 meters is recorded.^[6] The speed is then calculated in meters per second. This assessment provides a quantitative measure of functional mobility.^[6]
- **Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM):** The CMT-FOM is a performance-based assessment that evaluates a patient's functional ability.^{[7][8]} It comprises various tasks that assess strength, upper and lower limb function, balance, and mobility.^[9] The test is designed to be completed in approximately 35 minutes and is scored on a 0-100 point system.^{[7][9]} It is a validated and reliable measure for detecting functional limitations in individuals with CMT.^{[7][8][10]}
- **CMT Health Index (CMT-HI):** The CMT-HI is a patient-reported outcome (PRO) measure designed to capture the overall disease burden from the patient's perspective.^[11] It consists of 18 subscales that cover various symptomatic themes, including mobility, strength, sensation, pain, and fatigue. Patients respond to questions using a Likert scale to indicate the impact of each symptom on their lives.^[11] The CMT-HI is a validated instrument for use in clinical trials to measure changes in how a patient feels and functions.

Conclusion

The available data from the INSPIRE trial suggests that AT-007 (govorestat) holds significant therapeutic potential for the treatment of SORD deficiency. By targeting the underlying pathophysiology of the disease, AT-007 has demonstrated a robust ability to reduce toxic sorbitol levels, which correlates with improvements in clinical and patient-reported outcomes.^[4] In contrast, the current standard of care is limited to supportive measures that do not alter the course of the disease.^{[1][2]} The positive results from the ongoing clinical development of AT-007 offer a promising outlook for patients with this debilitating hereditary neuropathy. Further data from the completion of the INSPIRE trial will be crucial in fully validating its long-term efficacy and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. cmtrf.org [cmtrf.org]
- 2. CMT-SORD - Sorbitol Dehydrogenase (SORD) Deficiency | CMTA [cmtausa.org]
- 3. hra.nhs.uk [hra.nhs.uk]
- 4. medscape.com [medscape.com]
- 5. [ClinicalTrials.gov](https://clinicaltrials.gov) [clinicaltrials.gov]
- 6. 10-Meter Walk Test Guide: Clinical Assessment & Normal Values [sprypt.com]
- 7. The Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM) - PMC [pubmed.ncbi.nlm.nih.gov]
- 8. The Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Multicenter Validation of the Charcot-Marie-Tooth Functional Outcome Measure - PMC [pubmed.ncbi.nlm.nih.gov]
- 10. The Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM) - Institut de Myologie [institut-myologie.org]
- 11. The Charcot Marie Tooth Health Index: Evaluation of a Patient Reported Outcome - PMC [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Validating the Therapeutic Potential of AT-007 in SORD Deficiency: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15610750/docs#validating-the-therapeutic-potential-of-at-007-in-sord-deficiency-a-comparative-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)